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Compound of Interest

Compound Name: (R)-(+)-Lactamide

Cat. No.: B1348126

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

(R)-(+)-Lactamide, identified by the CAS number 598-81-2, is a chiral amide derivative of lactic
acid.[1] Its unique stereochemistry makes it a valuable building block in asymmetric synthesis,
particularly in the pharmaceutical and agrochemical industries.[2] This technical guide provides
a detailed overview of its properties, applications, and relevant experimental methodologies.

Chemical and Physical Properties

(R)-(+)-Lactamide is a white to slightly yellow crystalline solid at room temperature.[1][2] It is
soluble in polar solvents such as water and alcohols, which facilitates its use in a variety of
chemical reactions.[1] The presence of a chiral center is a key feature, influencing its
interactions within biological systems and its application in producing enantiomerically pure
compounds.[1][2]

Table 1: Physicochemical Properties of (R)-(+)-Lactamide
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Property Value Reference(s)
CAS Number 598-81-2 [1][2][3]
Molecular Formula CsH7NO:2 [1][2]
Molecular Weight 89.09 g/mol [2]

White, slightly yellow or orange
Appearance crystallins po):/VB;er i 111ie]
Melting Point 49-55 °C [2][3][4]

Optical Rotation

[0]20/D = +18° to +23° (c=10 in
H20)

[2]4]

Purity > 97-98% (GC) [21[3]
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Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of (R)-(+)-Lactamide. While
specific spectra are instrument-dependent, typical data includes *H NMR, 3C NMR, IR, and
Mass Spectrometry.[5]

Table 2: Spectroscopic Data Summary
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Technique Description

Provides information on the proton environment,
1H NMR confirming the presence of methyl, methine,

hydroxyl, and amide protons.

Identifies the carbon skeleton, showing distinct
13C NMR signals for the methyl, methine, and carbonyl

carbons.

R Spect Reveals characteristic absorption bands for O-
ectrosco
P Py H, N-H, C-H, and C=0 functional groups.

Determines the molecular weight and
Mass Spectrometry fragmentation pattern, confirming the

compound's identity.

Safety and Handling

(R)-(+)-Lactamide is classified as an irritant. It is important to handle the compound in a well-
ventilated area and use appropriate personal protective equipment (PPE), including gloves and
safety glasses.[3][4]

Table 3: GHS Hazard and Precautionary Statements
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Classification Code Statement Reference(s)
Hazard Statements H315 Causes skin irritation. [31141[6]
Causes serious eye
H319 o [31[4]
irritation.

May cause respiratory

H335 o [31[4]
irritation.
] Avoid breathing
Precautionary )
P261 dust/fume/gas/mistiva  [3][4]
Statements
pors/spray.
Wear protective
loves/eye
P280 I . Y [31[4]
protection/face
protection.
IF ON SKIN: Wash
P302+P352 with plenty of soap [31[4]

and water.

IF IN EYES: Rinse

cautiously with water

for several minutes.
P305+P351+P338 Remove contact [3114]

lenses, if present and

easy to do. Continue

rinsing.

Store in a well-
ventilated place. Keep
Storage container tightly [3]

closed. Store locked

up.

Applications in Research and Development

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJvOG93cnd6dGc4Z3lnbnkwenJybnRvZ2M0bnc1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2NDU1QUVfNTk4LTgxLTJfJTI4UiUyOS0lMjgrJTI5LUxhY3RhbWlkZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTY0NTVBRV81OTgtODEtMl8lMjhSJTI5LSUyOCslMjktTGFjdGFtaWRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--9c776b14ca0aca82f5d75a35073ad275af44ac09/MetaSci_MSI6455AE_598-81-2_(R)-(+)-Lactamide.pdf
https://aksci.com/item_detail.php?cat=6455AE
https://buildingblock.bocsci.com/product/r-lactamide-cas-598-81-2-322355.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJvOG93cnd6dGc4Z3lnbnkwenJybnRvZ2M0bnc1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2NDU1QUVfNTk4LTgxLTJfJTI4UiUyOS0lMjgrJTI5LUxhY3RhbWlkZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTY0NTVBRV81OTgtODEtMl8lMjhSJTI5LSUyOCslMjktTGFjdGFtaWRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--9c776b14ca0aca82f5d75a35073ad275af44ac09/MetaSci_MSI6455AE_598-81-2_(R)-(+)-Lactamide.pdf
https://aksci.com/item_detail.php?cat=6455AE
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJvOG93cnd6dGc4Z3lnbnkwenJybnRvZ2M0bnc1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2NDU1QUVfNTk4LTgxLTJfJTI4UiUyOS0lMjgrJTI5LUxhY3RhbWlkZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTY0NTVBRV81OTgtODEtMl8lMjhSJTI5LSUyOCslMjktTGFjdGFtaWRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--9c776b14ca0aca82f5d75a35073ad275af44ac09/MetaSci_MSI6455AE_598-81-2_(R)-(+)-Lactamide.pdf
https://aksci.com/item_detail.php?cat=6455AE
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJvOG93cnd6dGc4Z3lnbnkwenJybnRvZ2M0bnc1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2NDU1QUVfNTk4LTgxLTJfJTI4UiUyOS0lMjgrJTI5LUxhY3RhbWlkZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTY0NTVBRV81OTgtODEtMl8lMjhSJTI5LSUyOCslMjktTGFjdGFtaWRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--9c776b14ca0aca82f5d75a35073ad275af44ac09/MetaSci_MSI6455AE_598-81-2_(R)-(+)-Lactamide.pdf
https://aksci.com/item_detail.php?cat=6455AE
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJvOG93cnd6dGc4Z3lnbnkwenJybnRvZ2M0bnc1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2NDU1QUVfNTk4LTgxLTJfJTI4UiUyOS0lMjgrJTI5LUxhY3RhbWlkZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTY0NTVBRV81OTgtODEtMl8lMjhSJTI5LSUyOCslMjktTGFjdGFtaWRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--9c776b14ca0aca82f5d75a35073ad275af44ac09/MetaSci_MSI6455AE_598-81-2_(R)-(+)-Lactamide.pdf
https://aksci.com/item_detail.php?cat=6455AE
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJvOG93cnd6dGc4Z3lnbnkwenJybnRvZ2M0bnc1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2NDU1QUVfNTk4LTgxLTJfJTI4UiUyOS0lMjgrJTI5LUxhY3RhbWlkZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTY0NTVBRV81OTgtODEtMl8lMjhSJTI5LSUyOCslMjktTGFjdGFtaWRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--9c776b14ca0aca82f5d75a35073ad275af44ac09/MetaSci_MSI6455AE_598-81-2_(R)-(+)-Lactamide.pdf
https://aksci.com/item_detail.php?cat=6455AE
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJvOG93cnd6dGc4Z3lnbnkwenJybnRvZ2M0bnc1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2NDU1QUVfNTk4LTgxLTJfJTI4UiUyOS0lMjgrJTI5LUxhY3RhbWlkZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTY0NTVBRV81OTgtODEtMl8lMjhSJTI5LSUyOCslMjktTGFjdGFtaWRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--9c776b14ca0aca82f5d75a35073ad275af44ac09/MetaSci_MSI6455AE_598-81-2_(R)-(+)-Lactamide.pdf
https://aksci.com/item_detail.php?cat=6455AE
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJvOG93cnd6dGc4Z3lnbnkwenJybnRvZ2M0bnc1IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2NDU1QUVfNTk4LTgxLTJfJTI4UiUyOS0lMjgrJTI5LUxhY3RhbWlkZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSTY0NTVBRV81OTgtODEtMl8lMjhSJTI5LSUyOCslMjktTGFjdGFtaWRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--9c776b14ca0aca82f5d75a35073ad275af44ac09/MetaSci_MSI6455AE_598-81-2_(R)-(+)-Lactamide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The chiral nature of (R)-(+)-Lactamide makes it a critical component in various scientific and
industrial fields.

o Pharmaceutical Development: It serves as a key intermediate in the synthesis of
enantiomerically pure active pharmaceutical ingredients (APIs), which is crucial for
developing drugs with improved efficacy and reduced side effects.[2][7]

» Biochemical Research: The compound is utilized in studies of enzyme activity and metabolic
pathways, serving as a model to understand lactic acid metabolism.[2][8] There is also
research interest in its potential for developing treatments for neurodegenerative diseases.[8]

o Polymer Chemistry: (R)-(+)-Lactamide is used in the creation of biodegradable polymers,
contributing to the development of environmentally friendly materials for applications in drug
delivery and tissue engineering.[2][8]

o Asymmetric Synthesis: It functions as a chiral auxiliary or a starting material for the synthesis
of other chiral molecules, such as amino acids and catalysts.[1][2][8]

Caption: Key application areas of (R)-(+)-Lactamide.

Experimental Protocols

Detailed methodologies are essential for the effective use of (R)-(+)-Lactamide in a laboratory
setting.

A common method for preparing lactamides is through the reaction of a lactic acid ester with an
amine. This protocol describes the synthesis from ethyl (R)-lactate and ammonia.

Methodology:

e Reaction Setup: In a pressure vessel, add ethyl (R)-lactate and a solution of ammonia in
methanol (e.g., 7N).

» Reaction Conditions: Seal the vessel and stir the mixture at a controlled temperature (e.qg.,
50-70 °C) for 24-48 hours. Monitor the reaction progress using Thin Layer Chromatography
(TLC) or Gas Chromatography (GC).
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o Work-up: Once the reaction is complete, cool the vessel to room temperature and cautiously
vent any excess pressure.

 Purification: Concentrate the reaction mixture under reduced pressure to remove the solvent
and excess ammonia. The crude product can be purified by recrystallization from a suitable
solvent system (e.g., ethyl acetate/hexanes) to yield pure (R)-(+)-Lactamide.

1. Reactants Mixing
(Ethyl (R)-Lactate + NHs in MeOH)

2. Reaction
(Pressure Vessel, 50-70°C, 24-48h)
4

/ .
progress check/ n completion

-

3. Monitoring 4. Work-up
(Cooling & Solvent Evaporation)

(TLC / GC)

5. Purification
(Recrystallization)

Final Product
((R)-(+)-Lactamide)

Click to download full resolution via product page
Caption: General workflow for the synthesis of (R)-(+)-Lactamide.

(R)-(+)-Lactamide itself is a resolved enantiomer. Its application often involves creating
diastereomeric pairs to separate other racemic mixtures. The general principle, known as chiral
resolution, involves reacting a racemic mixture with a single enantiomer of a resolving agent.[9]
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[10] For instance, a racemic carboxylic acid can be resolved using a chiral amine. The resulting
diastereomeric salts have different physical properties, such as solubility, allowing for their
separation by methods like fractional crystallization.[9][11]

Methodology for Chiral Resolution:

o Diastereomer Formation: React a racemic mixture (e.g., a racemic carboxylic acid) with an
enantiomerically pure resolving agent (e.g., a chiral amine) in a suitable solvent to form
diastereomeric salts.

o Separation: Exploit the different solubilities of the diastereomers. One diastereomer will
preferentially crystallize from the solution. This can be achieved by slowly cooling the
solution or by partial solvent evaporation.

« |solation: Isolate the crystallized diastereomer by filtration.

» Liberation of Enantiomer: Treat the isolated diastereomeric salt with an acid or base to break
the salt bond, thereby liberating the desired pure enantiomer and recovering the resolving
agent.
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Caption: Logical workflow of a chiral resolution process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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